Cas no 46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one)
46001-09-6 structure
Product Name:6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
CAS No:46001-09-6
MF:C8H11N3O
MW:165.192441225052
CID:324627
PubChem ID:135741817
Update Time:2025-04-19
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
- 1,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- 4H-Pyrimido[4,5-d]azepin-4-one, 3,5,6,7,8,9-hexahydro-
- 3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one(SALTDATA: 2HCl)
- 3,5,6,7,8,9-hexahydro-pyrimido[4,5-d]azepin-4-one
- 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
- AK-37726
- Ambcb4038407
- ANW-57810
- CTK8B7604
- KB-179360
- SureCN4198092
- 3,5,6,7,8,9-hexahydro-4h-pyrimido[4,5-d]azepin-4-one
- SCHEMBL4198092
- 46001-09-6
- FT-0732309
- EN300-4254252
- 3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
- 1,5,6,7,8,9-Hexahydro-4H-pyrimido[4,5-d]azepin-4-one
- AKOS006343578
- DTXSID30676979
- 3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- A7200
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one HCl
- IQNFPZIIHKFPMG-UHFFFAOYSA-N
- 6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
-
- MDL： MFCD12755767
- Inchi： 1S/C8H11N3O/c12-8-6-1-3-9-4-2-7(6)10-5-11-8/h5,9H,1-4H2,(H,10,11,12)
- InChI Key： IQNFPZIIHKFPMG-UHFFFAOYSA-N
- SMILES： O=C1C2=C(CCNCC2)N=CN1
Computed Properties
- Exact Mass: 165.09000
- Monoisotopic Mass: 165.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.5A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.42
- Refractive Index: 1.692
- PSA: 57.78000
- LogP: -0.21310
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T222920-10mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 10mg |
$ 180.00 | 2022-06-03 | ||
| TRC | T222920-25mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 25mg |
$ 365.00 | 2022-06-03 | ||
| TRC | T222920-50mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 50mg |
$ 580.00 | 2022-06-03 | ||
| Alichem | A089004892-1g |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 95% | 1g |
$615.44 | 2023-09-01 | |
| Enamine | EN300-4254252-0.05g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.05g |
$335.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.1g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.1g |
$351.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.25g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.25g |
$367.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.5g |
$383.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-1.0g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 1g |
$399.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-2.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 2.5g |
$740.0 | 2023-05-24 |
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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